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Compound of Interest

Compound Name: (+)-Norgestrel

Cat. No.: B1679924 Get Quote

Introduction

(+)-Norgestrel, the biologically active component of norgestrel, is a synthetic progestin widely

used in oral contraceptives. Accurate and sensitive quantification of (+)-norgestrel in human

plasma is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic

drug monitoring. This application note details a robust and sensitive Ultra-Fast Liquid

Chromatography-Tandem Mass Spectrometry (UFLC-MS/MS) method for the determination of

(+)-norgestrel in human plasma. The described protocol utilizes a straightforward liquid-liquid

extraction (LLE) procedure for sample preparation and offers high throughput with a short run

time.

Experimental Protocols
1. Sample Preparation: Liquid-Liquid Extraction (LLE)

This protocol describes the extraction of (+)-Norgestrel and the internal standard (IS),

levonorgestrel-d6, from human plasma.[1][2][3]

Materials:

Human plasma (collected in K2EDTA or K3EDTA tubes)[1]

(+)-Norgestrel reference standard

Levonorgestrel-d6 (Internal Standard, IS)
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Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Ammonium acetate

Tertiary butyl methyl ether (tBME)

Extraction buffer (pH 10.0, adjusted with ammonia)[1]

Reconstitution solution (Methanol-Acetonitrile-Ammonium Acetate (2 mM) (40:40:20,

v/v/v))[1]

Polypropylene tubes

Vortex mixer

Centrifuge

Nitrogen evaporator

Procedure:

Thaw frozen plasma samples at room temperature and vortex to ensure homogeneity.[4]

Pipette 400 µL of plasma into a polypropylene tube.

Add 50 µL of the internal standard working solution (levonorgestrel-d6) and vortex for 5

seconds.[1]

Add 300 µL of extraction buffer and vortex for 60 seconds.[1]

Add 2.5 mL of tBME and vortex for 10 minutes, with brief interruptions every minute.[1][4]

Centrifuge the samples to separate the organic and aqueous layers.

Transfer approximately 2.1 mL of the upper organic layer (supernatant) to a clean tube.[1]

[4]
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Evaporate the supernatant to dryness under a stream of nitrogen at 40 ± 5°C.[1][4]

Reconstitute the dried residue with 150 µL of reconstitution solution and vortex for 1

minute.[4]

Transfer the reconstituted sample to an autosampler vial for UFLC-MS/MS analysis.

Workflow for Sample Preparation
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1. Plasma Sample (400 µL)

2. Add Internal Standard (50 µL)

Vortex

3. Add Extraction Buffer (300 µL) 4. Add tBME (2.5 mL)

Vortex (10 min)

5. Centrifuge

6. Transfer Supernatant (2.1 mL)

7. Evaporate to Dryness

8. Reconstitute (150 µL)

9. Inject into UFLC-MS/MS
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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